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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the rheological behavior of the Healon®

family of ophthalmic viscosurgical devices (OVDs), including Healon®, Healon® GV, and

Healon®5. A thorough understanding of their viscosity, elasticity, and shear-thinning properties

is critical for optimizing their performance in ophthalmic surgery and for the development of

new and improved formulations. This document summarizes key quantitative data, details

experimental protocols for rheological characterization, and provides visual representations of

experimental workflows.

Core Rheological Properties of Healon®
Formulations
Healon® OVDs are primarily composed of sodium hyaluronate, a naturally occurring

polysaccharide. Their rheological behavior is principally determined by the molecular weight

and concentration of the sodium hyaluronate, which dictates their performance during different

stages of ophthalmic surgery.[1] These formulations are non-Newtonian fluids, exhibiting shear-

thinning behavior where viscosity decreases with increasing shear rate.[2] This property is

crucial for ease of injection through a narrow cannula (high shear rate) while maintaining space

in the anterior chamber at rest (low to zero shear rate).[3]

The Healon® family offers a range of viscosities to suit different surgical needs. Healon® is a

cohesive OVD, while Healon® GV (Greater Viscosity) provides a higher viscosity for enhanced
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space maintenance.[4] Healon®5 is classified as a viscoadaptive OVD, exhibiting both

cohesive and dispersive properties depending on the shear rate, which allows it to be retentive

at low shear rates and more fluid at higher shear rates.[5][6][7]

Quantitative Rheological Data
The following tables summarize the key rheological parameters for Healon®, Healon® GV,

and Healon®5, providing a clear comparison of their properties at rest (zero shear rate).

Table 1: Rheological Properties of Healon®, Healon® GV, and Healon®5 at Zero Shear

Rate[5][6]

Parameter Healon® Healon® GV Healon®5

Mean Viscosity at

Zero Shear Rate (Pa·s

± SD)

243 ± 5 2451 ± 12 5525 ± 14

Mean Pseudoplasticity 173 ± 7 754 ± 10 591 ± 6

Mean Relaxation Time

(sec ± SD)
21 ± 3 83 ± 4 88 ± 6

Table 2: Composition and Molecular Weight of Healon® Formulations[1][6]

Formulation
Sodium Hyaluronate
Concentration (%)

Molecular Weight (Daltons)

Healon® 1.0 4.0 x 10⁶

Healon® GV 1.4 5.0 x 10⁶

Healon®5 2.3 4.0 x 10⁶

Behavior Under Varying Shear Rates
All Healon® formulations exhibit pronounced shear-thinning behavior. While a comprehensive

comparative dataset of viscosity across a continuous range of shear rates is not available in a

single source, the general trend is a significant decrease in viscosity as shear rate increases.
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For instance, at low shear rates, the viscosity and elasticity increase from Healon® through

Healon®5.[5][6] However, at higher shear rates, Healon®5 demonstrates a lower viscosity that

can further decrease with constant exposure to that shear rate.[5]

Experimental Protocols for Rheological
Characterization
The characterization of the rheological properties of OVDs like Healon® is crucial for ensuring

their quality and performance. Standardized methods, often guided by ISO 15798, are

employed to measure their viscosity and viscoelasticity.[3]

Steady-State Shear Viscosity Measurement
This protocol determines the viscosity of the OVD as a function of shear rate.

Objective: To measure the apparent viscosity of the Healon® formulation across a range of

shear rates relevant to its clinical application, from at-rest conditions in the anterior chamber to

injection through a cannula.

Instrumentation:

A rotational rheometer (e.g., Advanced Rheometric Expansion System) equipped with a

cone-plate or parallel-plate geometry. A cone-plate geometry is often preferred for its uniform

shear rate distribution.

Methodology:

Sample Loading: A small, precise volume of the Healon® sample is carefully loaded onto the

lower plate of the rheometer. The upper geometry (cone or plate) is then lowered to a

predefined gap setting to ensure complete and uniform sample filling.

Temperature Control: The temperature is maintained at a physiologically relevant

temperature, typically 25°C, using a Peltier or circulating fluid system.

Shear Rate Sweep: The sample is subjected to a controlled sweep of shear rates, typically

ranging from a low shear rate (e.g., 0.001 s⁻¹) to a high shear rate (e.g., 100 s⁻¹ or higher).

[3] The shear rates are often increased in logarithmic increments.
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Data Acquisition: The rheometer measures the torque required to rotate the upper geometry

at each shear rate, from which the shear stress and, subsequently, the apparent viscosity are

calculated.

Data Analysis: The apparent viscosity is plotted against the shear rate, typically on a log-log

scale, to generate a flow curve that illustrates the shear-thinning behavior of the material.

Oscillatory Rheology (Dynamic Mechanical Analysis)
This protocol probes the viscoelastic properties of the OVD, separating its solid-like (elastic)

and liquid-like (viscous) characteristics.

Objective: To determine the storage modulus (G'), loss modulus (G''), and complex viscosity

(η*) of the Healon® formulation as a function of frequency.

Instrumentation:

A rotational rheometer capable of performing oscillatory measurements, with a cone-plate or

parallel-plate geometry.

Methodology:

Sample Loading and Temperature Control: The sample is loaded and brought to the desired

temperature as described in the steady-state viscosity measurement protocol.

Linear Viscoelastic Region (LVER) Determination: A strain sweep is performed at a constant

frequency to identify the range of strain within which the material's response is linear (i.e., G'

and G'' are independent of the applied strain). Subsequent frequency sweeps are conducted

within this LVER.

Frequency Sweep: The sample is subjected to a sinusoidal oscillation at a constant, small-

amplitude strain while the frequency is varied, typically from a low frequency (e.g., 0.01 Hz)

to a high frequency (e.g., 100 Hz).[3]

Data Acquisition: The rheometer measures the resulting stress and the phase shift between

the stress and strain signals.
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Data Analysis: The storage modulus (G'), representing the elastic component (energy

stored), and the loss modulus (G''), representing the viscous component (energy dissipated),

are calculated as a function of frequency. The complex viscosity (η*), a measure of the total

resistance to flow under oscillatory shear, is also determined.

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Sample Preparation & Loading

Measurement

Data Analysis

Start

Load Healon® Sample onto Rheometer Plate

Lower Geometry to Set Gap

Equilibrate to 25°C

Apply Logarithmic Shear Rate Sweep (0.001 to 100 s⁻¹)

Measure Torque at Each Shear Rate

Calculate Apparent Viscosity

Plot Viscosity vs. Shear Rate

End

Click to download full resolution via product page

Caption: Workflow for Steady-State Shear Viscosity Measurement.
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Sample Preparation & Loading

LVER Determination

Measurement

Data Analysis

Start

Load Healon® Sample onto Rheometer Plate

Lower Geometry to Set Gap

Equilibrate to 25°C

Perform Strain Sweep at Constant Frequency

Identify Linear Viscoelastic Region

Apply Frequency Sweep at Constant Strain (within LVER)

Measure Stress and Phase Shift

Calculate G', G'', and η*

Plot Moduli & Viscosity vs. Frequency

End

Click to download full resolution via product page

Caption: Workflow for Oscillatory Rheology Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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